Cas no 2227679-20-9 ((1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227679-20-9
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 5835183
• PubChem ID: 165713208
• Update Time: 2025-06-11

(1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol
• EN300-1949737
• 2227679-20-9

• Inchi： 1S/C5H5F3N2O/c6-5(7,8)4(11)3-1-9-10-2-3/h1-2,4,11H,(H,9,10)/t4-/m0/s1
• InChI Key： LGUQHRDVCKLNDA-BYPYZUCNSA-N
• SMILES： FC([C@H](C1C=NNC=1)O)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.9Ų

Additional information on (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol

Chemical Profile of (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2227679-20-9)

(1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol, with the CAS number 2227679-20-9, is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol features a chiral center at the C1 position, which contributes to its stereospecific interactions with biological targets. The presence of a trifluoromethyl group at the C2 position enhances the lipophilicity and metabolic stability of the molecule, while the pyrazole moiety provides a scaffold for further chemical modifications. These structural features make it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic properties and enhanced binding affinity to biological targets. Studies have shown that the introduction of fluorine atoms into organic molecules can modulate their electronic properties, leading to increased metabolic stability and reduced susceptibility to degradation by enzymes. This has made fluorinated compounds valuable tools in the design of drugs with longer half-lives and improved efficacy.

The pyrazole ring in (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol is a well-known pharmacophore that is found in numerous bioactive molecules. Pyrazole derivatives have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern on the pyrazole ring can significantly influence its biological profile, making it a versatile scaffold for drug design.

Recent research has focused on exploring the potential of (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol as a lead compound for the development of new therapeutic agents. In vitro studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may interfere with the activity of kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate immune responses has been investigated, highlighting its potential in treating inflammatory diseases.

The stereochemistry of (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol plays a crucial role in determining its biological activity. The (S)-configuration at the chiral center has been shown to enhance binding affinity and selectivity towards certain biological targets compared to its (R)-enantiomer. This underscores the importance of chirality in drug design and underscores the need for careful consideration of stereochemical aspects during lead optimization.

The synthesis of (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced synthetic techniques such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the complexity involved in producing such compounds but also demonstrate the advancements in synthetic methodologies that enable access to complex molecular architectures.

The pharmacological evaluation of (1S)-2,2,2-trifluoro-1-(1H-pyrazol-4-ylolethanoneganmechanismsofactionarebeingactivelyinvestigatedtoelucidateitsbiologicaleffectsandidentifypotentialtherapeuticapplications.

The potential applications of (CAS No. 2227679209) extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical pathways. Additionally, its ability to interact with biological targets in a stereospecific manner opens up possibilities for designing drugs with improved selectivity and reduced side effects.

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